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Compound of Interest

Compound Name: Dipropoxy(dipropyl)silane

Cat. No.: B15468136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The chemical name "Dipropoxy(dipropyl)silane" is ambiguous and does not

correspond to a specific, readily identifiable CAS number in chemical databases. This technical

guide addresses the potential isomeric structures of this compound, provides data on related

silane compounds, and outlines general experimental protocols for the synthesis and

characterization of such molecules.

Structural Ambiguity and Isomerism
The name "Dipropoxy(dipropyl)silane" could refer to several isomers depending on the

arrangement of the propyl and propoxy groups (n-propyl vs. isopropyl). The lack of a specific

CAS number suggests that this compound is not commercially common.

To clarify the potential structures, the following diagram illustrates the possible isomers:

Caption: Possible isomers of Dipropoxy(dipropyl)silane.

Data on Related Silane Compounds
While no specific data exists for "Dipropoxy(dipropyl)silane," the following table summarizes

information for structurally related and commercially available silane compounds. This data is

provided for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15468136?utm_src=pdf-interest
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/product/b15468136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

Dichlorodiiso

propylsilane
7751-38-4 C6H14Cl2Si 185.17

66 °C / 27

mmHg

1.026 (at 20

°C)

Diisopropyldi

methoxysilan

e

18230-61-0 C8H20O2Si 176.33
Store below

+30°C
Not available

Triisopropylsil

ane
6485-79-6 C9H22Si 158.36

358 K / 4.7

kPa[1]
Not available

Di-iso-

propylaminosi

lane

908831-34-5 C6H14NSi 128.27[2] Not available Not available

Diethyldi-n-

propylsilane
994-59-2 C10H24Si Not available Not available Not available

Diaethyl-

dipropyloxy-

silan

17985-18-1 C10H24O2Si 204.38 Not available Not available

General Experimental Protocols
Given the absence of specific literature for the target compound, this section provides a

generalized workflow for the synthesis and characterization of a novel alkoxysilane, which is a

valuable protocol for research and development.

3.1. Synthesis of Alkoxysilanes

A common method for synthesizing alkoxysilanes is the alcoholysis of a corresponding

chlorosilane.[3]

Start: Dichlorodipropylsilane Isomer
React with Propanol Isomer
(n-propanol or isopropanol)

in the presence of a base (e.g., pyridine)

Step 1
Reaction Mixture

Step 2
Filter to remove salt byproduct

Step 3
Purify by fractional distillation

Step 4
Characterize the final product

Step 5
End: Dipropoxy(dipropyl)silane Isomer
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Caption: General workflow for alkoxysilane synthesis.

Detailed Methodology:

Reaction Setup: A flame-dried, three-necked flask is equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

Reagents: The dichlorodipropylsilane isomer is dissolved in an anhydrous, non-polar solvent

(e.g., toluene or hexane).

Alcoholysis: The corresponding propanol isomer (n-propanol or isopropanol), mixed with a

stoichiometric amount of a base (e.g., pyridine or triethylamine) to neutralize the HCl

byproduct, is added dropwise to the silane solution at 0°C.

Reaction: The mixture is allowed to warm to room temperature and stirred for several hours.

The reaction progress can be monitored by Gas Chromatography (GC).

Workup: The precipitated salt (e.g., pyridinium chloride) is removed by filtration. The solvent

is then removed from the filtrate under reduced pressure.

Purification: The crude product is purified by fractional distillation under vacuum to yield the

desired dipropoxy(dipropyl)silane isomer.

3.2. Characterization of Organosilanes

The characterization of a newly synthesized organosilane is crucial to confirm its structure and

purity.[4][5]
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Caption: Workflow for organosilane characterization.

Detailed Methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the number and types of protons, confirming the structure of the

alkyl and alkoxy groups.

¹³C NMR: To identify the carbon skeleton of the molecule.

²⁹Si NMR: To confirm the silicon environment.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the molecular weight and

fragmentation pattern of the compound, as well as to assess its purity.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional group

vibrations, such as Si-O-C and C-H bonds.

Elemental Analysis: To determine the elemental composition (C, H, O, Si) and confirm the

empirical formula.
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Potential Applications in Research and Drug
Development
While specific applications for "Dipropoxy(dipropyl)silane" are unknown, organosilanes, in

general, have several applications in the biomedical field.[6] Their utility stems from their ability

to act as versatile building blocks and surface modifiers.[6]

Surface Modification: Alkoxysilanes are used to functionalize the surfaces of silica-based

materials, such as nanoparticles and glass slides. This can be used to control surface

properties like hydrophobicity or to attach bioactive molecules.

Drug Delivery: Silica nanoparticles, often surface-modified with organosilanes, are explored

as carriers for targeted drug delivery.[6]

Biomaterials: Organosilanes are used in the synthesis of biocompatible materials and

coatings for medical implants.

Coupling Agents: They can act as coupling agents to link organic molecules to inorganic

substrates, a technique used in the development of biosensors and diagnostic assays.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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